Cas no 318684-44-5 (7-Chloro-6,8-difluoroquinolin-3-amine)
7-Chloro-6,8-difluoroquinolin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 7-Chloro-6,8-difluoroquinolin-3-amine
- 3-amino-6,8-difluoro-7-chloroquinoline
- 3-Quinolinamine, 7-chloro-6,8-difluoro-
- 318684-44-5
- SB72074
- SCHEMBL7083631
-
- Inchi: 1S/C9H5ClF2N2/c10-7-6(11)2-4-1-5(13)3-14-9(4)8(7)12/h1-3H,13H2
- InChI Key: MQCKKNIELOIBTI-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2=CC(=CN=C2C=1F)N)F
Computed Properties
- Exact Mass: 214.0109322g/mol
- Monoisotopic Mass: 214.0109322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 38.9Ų
7-Chloro-6,8-difluoroquinolin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143047-1g |
7-chloro-6,8-difluoroquinolin-3-amine |
318684-44-5 | 95% | 1g |
$1062 | 2021-08-05 | |
| Chemenu | CM143047-1g |
7-chloro-6,8-difluoroquinolin-3-amine |
318684-44-5 | 95% | 1g |
$894 | 2023-02-17 | |
| Alichem | A189004038-1g |
7-Chloro-6,8-difluoroquinolin-3-amine |
318684-44-5 | 95% | 1g |
$902.88 | 2023-09-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1733142-1g |
7-Chloro-6,8-difluoroquinolin-3-amine |
318684-44-5 | 98% | 1g |
¥7585.00 | 2024-08-02 |
7-Chloro-6,8-difluoroquinolin-3-amine Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 7-Chloro-6,8-difluoroquinolin-3-amine
Research Brief on 7-Chloro-6,8-difluoroquinolin-3-amine (CAS: 318684-44-5): Recent Advances and Applications
7-Chloro-6,8-difluoroquinolin-3-amine (CAS: 318684-44-5) is a fluorinated quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of antimicrobial and anticancer research. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and ongoing research directions.
The synthesis of 7-Chloro-6,8-difluoroquinolin-3-amine has been optimized in recent years to improve yield and purity, with novel catalytic methods and green chemistry approaches being explored. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, which significantly reduced the production of toxic byproducts. This advancement is critical for scaling up production for preclinical and clinical studies.
In terms of biological activity, 7-Chloro-6,8-difluoroquinolin-3-amine has shown promising results as an inhibitor of bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication. A 2022 study in Antimicrobial Agents and Chemotherapy reported that the compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. These findings suggest its potential as a lead compound for developing new antibiotics.
Beyond its antimicrobial properties, recent research has also explored the anticancer potential of 7-Chloro-6,8-difluoroquinolin-3-amine. A 2023 preprint in BioRxiv revealed that the compound induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. This mechanistic insight opens new avenues for targeted cancer therapies, particularly in tumors with dysregulated PI3K signaling. However, further in vivo studies are needed to validate these findings.
Despite its promising applications, challenges remain in the development of 7-Chloro-6,8-difluoroquinolin-3-amine as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent work published in Molecular Pharmaceutics (2024) proposed the use of nanoparticle-based delivery systems to enhance the compound's pharmacokinetic profile, offering a potential solution to these limitations.
In conclusion, 7-Chloro-6,8-difluoroquinolin-3-amine (CAS: 318684-44-5) represents a versatile scaffold with significant potential in both antimicrobial and anticancer drug discovery. Ongoing research is expected to further elucidate its mechanisms of action and optimize its therapeutic properties. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in chemical biology and medicinal chemistry.
318684-44-5 (7-Chloro-6,8-difluoroquinolin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)